Cas no 1805596-49-9 (3-Bromo-2-cyano-6-formylphenylacetic acid)

• Product Name: 3-Bromo-2-cyano-6-formylphenylacetic acid
• CAS No: 1805596-49-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4977140
• Update Time: 2025-06-30

3-Bromo-2-cyano-6-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-formylphenylacetic acid
• 2-(3-bromo-2-cyano-6-formylphenyl)acetic acid

• Inchi： 1S/C10H6BrNO3/c11-9-2-1-6(5-13)7(3-10(14)15)8(9)4-12/h1-2,5H,3H2,(H,14,15)
• InChI Key： VSXLGDGPZASCSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1C#N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 3-Bromo-2-cyano-6-formylphenylacetic acid

3-Bromo-2-cyano-6-formylphenylacetic Acid: A Comprehensive Overview

3-Bromo-2-cyano-6-formylphenylacetic acid, also known by its CAS number 1805596-49-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a cyano group at the 2-position, and a formyl group at the 6-position on the phenyl ring, with an acetic acid substituent attached to the phenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-bromo-2-cyano-6-formylphenylacetic acid involves a series of carefully designed reactions. Researchers have employed various methods, including nucleophilic substitution, electrophilic substitution, and oxidation reactions, to construct this molecule. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of palladium catalysts in coupling reactions has significantly improved the yield and purity of this compound.

One of the most promising applications of 3-bromo-2-cyano-6-formylphenylacetic acid lies in its potential as a lead compound in drug development. The presence of multiple functional groups allows for extensive chemical modification, making it an ideal candidate for exploring new therapeutic agents. Recent studies have focused on its ability to modulate cellular signaling pathways, particularly those involved in cancer progression. For example, researchers have demonstrated that derivatives of this compound can inhibit key enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

In addition to its pharmacological applications, 3-bromo-2-cyano-6-formylphenylacetic acid has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials such as polymers and nanoparticles. For instance, recent research has explored its role as a building block for constructing stimuli-responsive polymers that can respond to external conditions like temperature or pH changes.

The properties of 3-bromo-2-cyano-6-formylphenylacetic acid are heavily influenced by its molecular structure. The bromine atom introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain reactions. The cyano group further contributes to the electron-deficient nature of the aromatic ring, making it more susceptible to electrophilic substitution. Meanwhile, the formyl group provides additional functionality, enabling further chemical transformations such as reductions or oxidations.

The latest research on this compound has also delved into its environmental impact and biodegradability. As concerns about sustainability grow, understanding how such compounds behave in natural environments is crucial. Studies have shown that under certain conditions, 3-bromo-2-cyano-6-formylphenylacetic acid can undergo microbial degradation, although the rate and extent depend on environmental factors such as pH and temperature.

In conclusion, 3-bromo-2-cyano-6-formylphenylacetic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure provides a platform for innovative research and development, particularly in drug discovery and materials science. As researchers continue to explore its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.